Cas no 1796235-45-4 (1-(1-Cyclohexanecarbonylpiperidin-4-YL)-3,3-dimethylurea)

• Product Name: 1-(1-Cyclohexanecarbonylpiperidin-4-YL)-3,3-dimethylurea
• CAS No: 1796235-45-4
• MF: C₁₅H₂₇N₃O₂
• MW: 281.393783807755
• CID: 6218518
• PubChem ID: 108563878
• Update Time: 2025-06-08

1-(1-Cyclohexanecarbonylpiperidin-4-YL)-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-CYCLOHEXANECARBONYLPIPERIDIN-4-YL)-3,3-DIMETHYLUREA
• 3-[1-(Cyclohexanecarbonyl)piperidin-4-yl]-1,1-dimethylurea
• EN300-749197
• 1796235-45-4
• AKOS027475541
• 1-(1-Cyclohexanecarbonylpiperidin-4-YL)-3,3-dimethylurea

• Inchi： 1S/C15H27N3O2/c1-17(2)15(20)16-13-8-10-18(11-9-13)14(19)12-6-4-3-5-7-12/h12-13H,3-11H2,1-2H3,(H,16,20)
• InChI Key： WYNOHVBOSVNULP-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N1CCC(CC1)NC(N(C)C)=O

Computed Properties

• Exact Mass: 281.21032711g/mol
• Monoisotopic Mass: 281.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(1-Cyclohexanecarbonylpiperidin-4-YL)-3,3-dimethylurea

Introduction to 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea (CAS No. 1796235-45-4)

1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea, identified by its CAS number 1796235-45-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine core substituted with a cyclohexanecarbonyl group and a dimethylurea moiety, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance binding affinity and selectivity in biological targets. In particular, the 4-position of the piperidine ring in this compound introduces a flexible and accessible site for interaction with biological receptors. The presence of the cyclohexanecarbonyl group further enhances the molecular diversity of the compound, providing a rigid scaffold that can influence conformational preferences and binding properties. This combination of structural features makes 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea a compelling subject for structural-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify key interactions between 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea and various biological targets. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The dimethylurea moiety, in particular, has been shown to modulate enzyme activity by influencing hydrogen bonding networks and electrostatic interactions.

In the context of drug development, the synthesis of analogs derived from 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea represents a strategic approach to optimize pharmacokinetic and pharmacodynamic properties. By systematically modifying substituents on the piperidine ring or the cyclohexanecarbonyl group, researchers can fine-tune the compound's solubility, metabolic stability, and target specificity. Such modifications are essential for advancing candidates from lead compounds to viable drug candidates.

One particularly intriguing aspect of this molecule is its potential application in treating neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving acetylcholine and dopamine. The structural features of 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea suggest that it may interact with these systems, offering a novel therapeutic approach for conditions such as Alzheimer's disease or Parkinson's disease. Preliminary computational studies have indeed hinted at favorable binding affinities with relevant targets, warranting further experimental validation.

The synthesis of 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by functionalization with the cyclohexanecarbonyl group and the dimethylurea moiety. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to enhance efficiency and selectivity. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure compounds if stereochemical control is desired.

Quality control and analytical characterization are critical aspects of working with compounds like 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structure and assess purity. Additionally, computational methods such as density functional theory (DFT) can provide insights into molecular geometry and electronic properties, aiding in understanding potential reactivity and interactions.

As research in pharmaceutical chemistry continues to evolve, compounds like 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea will undoubtedly play a significant role in discovering new treatments for various diseases. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery has further accelerated the identification of promising candidates like this one. AI-driven platforms can analyze vast datasets to predict biological activity and optimize synthetic routes, streamlining the drug development process.

In conclusion, 1-(1-Cyclohexanecarbonylpiperidin-4-yl)-3,3-dimethylurea (CAS No. 1796235-45-4) represents a fascinating molecule with potential applications across multiple therapeutic areas. Its unique structural features offer opportunities for innovation in drug design and development. As ongoing research continues to uncover new insights into its biological activity, this compound is poised to make significant contributions to future medical advancements.